5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H23BrN2O6S
• Molecular Weight: 499.4 g/mol
• IUPAC Name: (5Z)-5-[(3-bromo-4,5-diethoxyphenyl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H23BrN2O6S/c1-3-28-15-10-13(9-14(21)18(15)29-4-2)11-16-19(25)23(20(26)30-16)12-17(24)22-5-7-27-8-6-22/h9-11H,3-8,12H2,1-2H3/b16-11-
• InChI Key: FIGBSIBYNKKDDQ-WJDWOHSUSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)Br)OCC
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)Br)OCC

Description

5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as BDM-TZD, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. BDM-TZD is a thiazolidinedione derivative that has been synthesized through a multistep process.

Scientific Research Applications

5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to have a range of potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the treatment of cancer.

Mechanism of Action

The mechanism of action of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of several key signaling pathways that are involved in cancer cell growth and survival. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of several kinases, including AKT and ERK, which are known to play a role in cancer cell proliferation and survival. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to inhibit the expression of several genes that are involved in cancer cell growth and survival, including cyclin D1 and Bcl-2.
Biochemical and Physiological Effects
In addition to its antitumor activity, 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to have several other biochemical and physiological effects. Studies have shown that 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione can increase the activity of antioxidant enzymes, which can help protect cells from oxidative damage. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to have anti-inflammatory effects, which may be beneficial for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione for lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is also relatively easy to synthesize, which makes it more accessible for researchers. However, one limitation of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One area of interest is in the development of more potent analogs of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione that can be used for the treatment of cancer. Another area of interest is in the development of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione as a therapeutic agent for other diseases, such as inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione and its potential applications in scientific research.
Conclusion
In conclusion, 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is a novel compound that has potential applications in scientific research, particularly in the field of cancer research. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to have potent antitumor activity and can induce apoptosis in cancer cells. 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione also has several other biochemical and physiological effects, including antioxidant and anti-inflammatory effects. While there are some limitations to the use of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments, there are several future directions for research on this compound, including the development of more potent analogs and the exploration of its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves a multistep process that begins with the reaction of 3-bromo-4,5-diethoxybenzaldehyde with 2-(4-morpholinyl)-2-oxoethylamine to form 5-(3-bromo-4,5-diethoxybenzylidene)-3-(2-(4-morpholinyl)-2-oxoethyl)-2-thioxo-4-thiazolidinone. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with thiosemicarbazide to form the final product, 5-(3-Bromo-4,5-diethoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione.